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Compound of Interest |

Compound Name: 2,5-Dimethoxybenzoylacetonitrile
CAS No.: 898787-03-6
Cat. No.: B1325205

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 2,5-
Dimethoxybenzoylacetonitrile. Designed for researchers, scientists, and professionals in
drug development, this document offers in-depth interpretation of predicted Fourier-Transform
Infrared (FTIR), Nuclear Magnetic Resonance (*H NMR and 3C NMR), and Mass Spectrometry
(MS) data. The causality behind spectral features is explained to provide a deeper
understanding of the molecule's structural characteristics.

Introduction

2,5-Dimethoxybenzoylacetonitrile is a multifaceted organic compound featuring a
benzoylacetonitrile core substituted with two methoxy groups on the aromatic ring. This
substitution pattern significantly influences its electronic properties and, consequently, its
spectroscopic signature. Accurate interpretation of its spectra is paramount for confirming its
identity, assessing purity, and understanding its chemical behavior in various applications,
including as a potential intermediate in pharmaceutical synthesis. This guide will delve into the
predicted spectroscopic data, offering a robust framework for its characterization.
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Molecular Structure and Key Functional Groups

A clear understanding of the molecular architecture is the foundation for interpreting
spectroscopic data. The key structural features of 2,5-Dimethoxybenzoylacetonitrile are the
2,5-dimethoxyphenyl group, a carbonyl group (ketone), an active methylene group, and a nitrile

group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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